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Compound of Interest

Compound Name: 3'-Methoxyacetophenone

Cat. No.: B145981

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3'-Methoxyacetophenone (CAS No. 586-37-8). Adherence
to these guidelines is critical for ensuring laboratory safety and minimizing environmental

impact.

Hazard Identification and Classification

3'-Methoxyacetophenone is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3]
Skin Irritation (Category 2): Causes skin irritation.[1][2][3]
Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Hazardous to the aquatic environment, long-term (Chronic Category 3): Toxic to aquatic life
with long-lasting effects.[1][2]

Signal Word: Warning[1][2][4]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 3'-Methoxyacetophenone is

provided below for quick reference.

Property

Value

Molecular Formula

C9H1002

Molecular Weight 150.17 g/mol [5]

Appearance Pale yellow liquid[6]

Boiling Point 239-241 °C[4][5]

Density 1.094 g/mL at 25 °C[4]

Flash Point 110 °C (230 °F) - closed cup[4][7]

Refractive Index

n20/D 1.542[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3'-

Methoxyacetophenone to minimize exposure and ensure personal safety.

Protection Type

Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[1][5]

Skin Protection

Handle with chemical-impermeable gloves
(inspect prior to use). Wear fire/flame resistant
and impervious clothing to prevent skin
exposure.[1][5]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not required.
For nuisance exposures or in case of aerosol
formation, use a NIOSH-approved respirator
with appropriate cartridges (e.g., type OV/AG
(US) or type ABEK (EU EN 14387)).[5]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3'-Methoxyacetophenone is crucial for safety and
experimental integrity.

4.1. Preparation and Handling

e Ventilation: Always handle 3'-Methoxyacetophenone in a well-ventilated area, preferably
within a chemical fume hood.[1][7]

e PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves are
free from tears or punctures.[5]

e Preventing Contamination: Do not eat, drink, or smoke in the handling area.[1][7] Wash
hands thoroughly after handling.[1][2]

e Avoiding Ignition Sources: Keep away from heat and sources of ignition. Use non-sparking
tools.[1]

» Dispensing: When transferring the liquid, avoid splashing and the formation of mists or
aerosols.[1]

4.2. Storage
» Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

o Compatibility: Store away from incompatible materials such as strong oxidizing agents and
strong bases.[5][7]

e Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[1][5]

Skin Contact

Immediately take off contaminated clothing.
Wash the affected area with soap and plenty of

water. If skin irritation occurs, get medical help.

[1]5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a doctor.[1][7]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Get immediate medical
help.[1][5]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.

6.1. Spill Response

Ventilate: Ensure adequate ventilation.

Evacuate: Evacuate personnel from the spill area.

Containment: Absorb the spill with inert material (e.g., sand, silica gel, or universal binder)

and collect it into a suitable, closed container for disposal.[7]

6.2. Disposal

Decontamination: Clean the spill area thoroughly.
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» Waste Collection: Collect waste material in a suitable, labeled, and closed container.[1]

¢ Regulatory Compliance: Dispose of the contents and container in accordance with all
applicable local, state, and federal regulations. Do not allow the chemical to enter drains.[1]
[5] Contact a licensed professional waste disposal service.

Workflow for Handling 3'-Methoxyacetophenone

The following diagram illustrates the logical workflow for the safe handling of 3'-
Methoxyacetophenone, from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 3'-Methoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1
2
3
o 4.
5
6
7

. echemi.com [echemi.com]
. chemicalbook.com [chemicalbook.com]

. 3-Methoxyacetophenone - Safety Data Sheet [chemicalbook.com]

3 -Methoxyacetophenone 97 586-37-8 [sigmaaldrich.com]

. cdhfinechemical.com [cdhfinechemical.com]
. 3-Methoxyacetophenone | CO9H1002 | CID 11460 - PubChem [pubchem.ncbi.nlm.nih.gov]

. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3'-
Methoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b145981#personal-protective-equipment-for-handling-
3-methoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

